Cas no 1544860-53-8 (2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine)

• Product Name: 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine
• CAS No: 1544860-53-8
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6366145
• PubChem ID: 82005123
• Update Time: 2025-05-24

2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine
• 3-Pyridinamine, 2-(2,2-difluoroethoxy)-5-methyl-
• 2-(2,2-Difluoroethoxy)-5-methyl-3-pyridinamine
• 1544860-53-8
• AKOS020987712
• EN300-1296213

• Inchi： 1S/C8H10F2N2O/c1-5-2-6(11)8(12-3-5)13-4-7(9)10/h2-3,7H,4,11H2,1H3
• InChI Key： AAOLULFYWNQGGK-UHFFFAOYSA-N
• SMILES： C1(OCC(F)F)=NC=C(C)C=C1N

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 288.8±40.0 °C(Predicted)
• pka: 4.32±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine

Recent Advances in the Study of 2-(2,2-Difluoroethoxy)-5-methylpyridin-3-amine (CAS: 1544860-53-8)

In recent years, the compound 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine (CAS: 1544860-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethoxy and methylpyridin-3-amine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine has been optimized to achieve higher yields and purity, which is critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and stability under various conditions.

Pharmacological investigations have revealed that 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in targeting enzymes involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a valuable scaffold for the development of novel anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and potential off-target effects.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a subject of intense research. Studies have shown that 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. However, challenges such as bioavailability and metabolic stability remain to be addressed, and ongoing research aims to optimize these parameters through structural modifications and formulation strategies.

The broader implications of these findings extend to the field of medicinal chemistry, where 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine serves as a model for the design of next-generation small-molecule therapeutics. Its unique chemical structure and biological activity underscore the importance of continued exploration and innovation in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, the recent advancements in the study of 2-(2,2-difluoroethoxy)-5-methylpyridin-3-amine highlight its potential as a versatile and impactful compound in the chemical biology and pharmaceutical landscape. Future research will likely focus on expanding its therapeutic applications, improving its pharmacological properties, and addressing any remaining challenges to its clinical development. As the field progresses, this compound may emerge as a cornerstone in the development of novel treatments for a range of diseases.